Cas no 2287272-85-7 (1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane)

1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane is a structurally unique bicyclic compound featuring a chloromethyl group and a mesityl (2,4,6-trimethylphenyl) substituent. Its rigid [1.1.1]bicyclopentane core confers high steric hindrance and stability, making it valuable in pharmaceutical and agrochemical synthesis as a sp³-rich scaffold. The chloromethyl group enhances reactivity for further functionalization, while the mesityl moiety contributes to steric protection and solubility control. This compound is particularly useful in cross-coupling reactions and as a building block for constrained analogs in drug discovery. Its well-defined geometry and synthetic versatility make it a promising intermediate for developing bioactive molecules with improved metabolic stability and selectivity.
1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane structure
2287272-85-7 structure
Product Name:1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane
CAS No:2287272-85-7
MF:C15H19Cl
MW:234.764363527298
CID:6254066
PubChem ID:137945693
Update Time:2025-10-31

1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

    • EN300-6760844
    • 1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane
    • 2287272-85-7
    • Inchi: 1S/C15H19Cl/c1-10-4-11(2)13(12(3)5-10)15-6-14(7-15,8-15)9-16/h4-5H,6-9H2,1-3H3
    • InChI Key: WYSMPCQEXWRTAG-UHFFFAOYSA-N
    • SMILES: ClCC12CC(C3C(C)=CC(C)=CC=3C)(C1)C2

Computed Properties

  • Exact Mass: 234.1175283g/mol
  • Monoisotopic Mass: 234.1175283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane Pricemore >>

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Additional information on 1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane

Comprehensive Overview of 1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane (CAS No. 2287272-85-7)

The compound 1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane (CAS No. 2287272-85-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic compound features a chloromethyl group and a 2,4,6-trimethylphenyl substituent, which contribute to its distinct reactivity and stability. Researchers are particularly interested in its role as a building block for drug discovery and agrochemical development, where its rigid bicyclo[1.1.1]pentane scaffold offers advantages in modulating molecular interactions.

One of the most frequently searched questions about this compound revolves around its synthesis methods and reaction mechanisms. The chloromethyl group is a versatile functional handle that allows for further derivatization, making it a valuable intermediate in medicinal chemistry. Recent studies have explored its use in cross-coupling reactions, a hot topic in synthetic organic chemistry, where it serves as a precursor for more complex architectures. Additionally, the 2,4,6-trimethylphenyl moiety enhances steric hindrance, which can be leveraged to control selectivity in catalytic processes.

From an industrial perspective, 1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane is often discussed in the context of high-performance materials. Its rigid backbone is being investigated for applications in polymeric materials and nanotechnology, where its structural integrity can improve thermal stability and mechanical properties. This aligns with the growing demand for sustainable materials and green chemistry solutions, which are dominant trends in both academic and industrial research.

Another area of interest is the compound's potential role in bioactive molecule design. The bicyclo[1.1.1]pentane core is known to mimic tert-butyl groups while offering improved metabolic stability, a feature highly sought after in drug development. This has led to increased searches for SAR studies (Structure-Activity Relationship) involving this scaffold, particularly in the design of CNS-targeting therapeutics and enzyme inhibitors.

Analytical characterization of CAS No. 2287272-85-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structure, which are essential for reproducible research outcomes. The availability of high-quality analytical data for this compound has been a recurring topic in chemical forums and research publications.

In terms of safety and handling, while not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with 1-(Chloromethyl)-3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentane. This includes using appropriate personal protective equipment and working in well-ventilated areas, as is standard for most organic compounds.

The future outlook for this compound appears promising, with ongoing research exploring its applications in catalysis, material science, and pharmaceuticals. Its unique combination of structural features continues to make it a subject of interest in both academic and industrial settings, particularly as the demand for novel molecular scaffolds in drug discovery continues to grow.

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